Cas no 67759-11-9 (1H-PURINE, 6-[(2,5-DIMETHYLPHENYL)METHOXY]-)

1H-PURINE, 6-[(2,5-DIMETHYLPHENYL)METHOXY]- structure
67759-11-9 structure
Product Name:1H-PURINE, 6-[(2,5-DIMETHYLPHENYL)METHOXY]-
CAS No:67759-11-9
MF:C14H14N4O
MW:254.287162303925
CID:3230544
PubChem ID:85959631
Update Time:2025-04-21

1H-PURINE, 6-[(2,5-DIMETHYLPHENYL)METHOXY]- Chemical and Physical Properties

Names and Identifiers

    • 1H-PURINE, 6-[(2,5-DIMETHYLPHENYL)METHOXY]-
    • 67759-11-9
    • DTXSID101271522
    • 6-[(2,5-Dimethylphenyl)methoxy]-9H-purine
    • Inchi: 1S/C14H14N4O/c1-9-3-4-10(2)11(5-9)6-19-14-12-13(16-7-15-12)17-8-18-14/h3-5,7-8H,6H2,1-2H3,(H,15,16,17,18)
    • InChI Key: QIJFSCCQDPGBKE-UHFFFAOYSA-N
    • SMILES: O(C1=C2C(=NC=N1)N=CN2)CC1C=C(C)C=CC=1C

Computed Properties

  • Exact Mass: 254.11676108Da
  • Monoisotopic Mass: 254.11676108Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.7Ų
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.